Cas no 1804098-04-1 (Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate)
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate
-
- Inchi: 1S/C12H12Br2O3/c1-3-17-12(16)9-6-8(4-5-10(9)14)11(15)7(2)13/h4-7H,3H2,1-2H3
- InChI Key: PNQOFOLWFYUJOK-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(=C(C(=O)OCC)C=1)Br)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023369-250mg |
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate |
1804098-04-1 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013023369-500mg |
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate |
1804098-04-1 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013023369-1g |
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate |
1804098-04-1 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate (CAS No. 1804098-04-1): A Versatile Intermediate in Modern Chemical Synthesis and Medicinal Chemistry
Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate, identified by its CAS number 1804098-04-1, is a significant compound in the realm of chemical synthesis and pharmaceutical development. This molecule, featuring a benzoate backbone modified with bromine substituents and a bromopropionyl side chain, exhibits a unique combination of reactivity that makes it invaluable in various synthetic pathways. The presence of both bromine atoms enhances its utility in cross-coupling reactions, while the ester functionality provides a versatile handle for further derivatization.
The compound's structure is particularly noteworthy for its potential applications in medicinal chemistry. The benzoate moiety is a common pharmacophore found in numerous therapeutic agents, known for its ability to modulate biological pathways. In particular, derivatives of benzoic acid have been extensively studied for their anti-inflammatory, analgesic, and antimicrobial properties. The introduction of bromine atoms at the 2-position and the 2-bromopropanoyl group at the 5-position introduces additional sites for functionalization, enabling the synthesis of complex molecules with tailored biological activities.
Recent advancements in synthetic methodologies have highlighted the importance of such intermediates like ethyl 2-bromo-5-(2-bromopropanoyl)benzoate. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at the brominated positions. These reactions are crucial for constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to selectively modify these positions allows chemists to fine-tune the electronic and steric properties of the molecule, thereby influencing its biological efficacy.
In addition to its role as a building block for APIs, ethyl 2-bromo-5-(2-bromopropanoyl)benzoate has found applications in materials science. The bromine atoms can be utilized in polymerization reactions or as anchors for surface modifications, leading to novel materials with enhanced properties. For example, polymers functionalized with such moieties have shown promise in the development of advanced coatings and adhesives. The ester group also offers opportunities for incorporating hydrophilic or hydrophobic segments into the polymer backbone, thereby tailoring solubility and mechanical strength.
The compound's reactivity also makes it a valuable tool in organic synthesis for constructing more complex scaffolds. For instance, nucleophilic aromatic substitution (SNAr) reactions can be employed to displace one of the bromine atoms with various nucleophiles, including amines and thiols. This strategy allows for the introduction of diverse functional groups at specific positions on the benzoate ring, enabling the synthesis of heterocyclic compounds or molecules with unique stereochemistry. Such transformations are particularly relevant in drug discovery pipelines where structural diversity is key to identifying novel lead compounds.
From a medicinal chemistry perspective, ethyl 2-bromo-5-(2-bromopropanoyl)benzoate serves as a precursor for developing new therapeutic agents. The benzoate core is known to interact with biological targets such as enzymes and receptors, while the bromine atoms can serve as handles for further derivatization through metabolic pathways or enzymatic processes. This dual functionality allows medicinal chemists to explore multiple avenues for optimizing potency and selectivity. Recent studies have demonstrated that benzoate derivatives can modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration.
The synthesis of ethyl 2-bromo-5-(2-bromopropanoyl)benzoate itself is an interesting challenge that highlights modern synthetic techniques. Traditional methods often involve multi-step sequences involving halogenation and esterification reactions. However, recent advances in catalytic methods have enabled more efficient routes to this intermediate. For example, one-pot procedures employing transition metal catalysts have been developed to streamline the synthesis while maintaining high yields and purity. These innovations not only reduce the cost of production but also minimize waste generation, aligning with green chemistry principles.
The compound's stability under various conditions is another critical factor that contributes to its utility in synthetic applications. Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate has been shown to remain stable under standard storage conditions but can be sensitive to moisture or air exposure depending on its purity and formulation. Proper handling techniques are essential to ensure reproducibility in both laboratory-scale experiments and industrial-scale production processes. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly used to confirm its identity and purity before use.
In conclusion, ethyl 2-bromo-5-(2-bromopropanoyl)benzoate (CAS No. 1804098-04-1) is a multifaceted compound with broad applications across chemical synthesis and pharmaceutical development. Its unique structural features make it an excellent intermediate for constructing complex molecules with tailored biological activities. The ongoing research into new synthetic methodologies continues to expand its utility while emphasizing sustainability and efficiency in chemical manufacturing processes.
1804098-04-1 (Ethyl 2-bromo-5-(2-bromopropanoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)